Cas no 1314749-31-9 (2-(2-chloro-5-methylphenyl)-2-methylpropanenitrile)

• Product Name: 2-(2-chloro-5-methylphenyl)-2-methylpropanenitrile
• CAS No: 1314749-31-9
• MF: C₁₁H₁₂ClN
• MW: 193.672681808472
• CID: 5956449
• PubChem ID: 129920256
• Update Time: 2025-10-23

2-(2-chloro-5-methylphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-methylphenyl)-2-methylpropanenitrile
• EN300-1984940
• 1314749-31-9

• Inchi： 1S/C11H12ClN/c1-8-4-5-10(12)9(6-8)11(2,3)7-13/h4-6H,1-3H3
• InChI Key： GKBFRCGHOGTCBP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(C#N)(C)C

Computed Properties

• Exact Mass: 193.0658271g/mol
• Monoisotopic Mass: 193.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-chloro-5-methylphenyl)-2-methylpropanenitrile

Introduction to 2-(2-chloro-5-methylphenyl)-2-methylpropanenitrile (CAS No. 1314749-31-9)

2-(2-chloro-5-methylphenyl)-2-methylpropanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1314749-31-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a nitrile functional group and a dichloromethylbenzene derivative moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a phenyl ring substituted with chlorine and methyl groups, combined with an aliphatic nitrile side chain, contributes to its versatility in various chemical transformations.

The nitrile group (-CN) present in 2-(2-chloro-5-methylphenyl)-2-methylpropanenitrile is a key feature that enables its participation in a wide range of reactions, including nucleophilic addition, reduction to amides, and hydrolysis to carboxylic acids. These reactivities make it a crucial building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals. The chloro substituents on the phenyl ring further enhance its reactivity by introducing electrophilic sites for substitution reactions, allowing for further functionalization and diversification of the molecular structure.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(2-chloro-5-methylphenyl)-2-methylpropanenitrile as a precursor in the synthesis of bioactive compounds. Researchers have leveraged its structural framework to develop novel molecules with potential therapeutic applications. For instance, studies have demonstrated its utility in constructing scaffolds that mimic natural products known for their biological activity. The compound's ability to undergo selective modifications at multiple sites makes it an attractive candidate for drug discovery programs targeting various diseases.

In the realm of synthetic methodologies, 2-(2-chloro-5-methylphenyl)-2-methylpropanenitrile has been employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing biaryl structures prevalent in many drugs. The presence of both electron-withdrawing and electron-donating groups on its aromatic ring allows for fine-tuning of reaction outcomes, enabling chemists to achieve high selectivity and yield. These attributes underscore its significance as a synthetic intermediate in modern organic synthesis.

The compound's applications extend beyond pharmaceuticals into materials science. Its unique electronic properties make it a candidate for use in organic electronics, where such molecules can contribute to the development of new semiconductors or conductive materials. The interplay between steric hindrance introduced by the methyl groups and electronic effects from the nitrile and chloro substituents can be exploited to tailor material properties for specific applications.

From a research perspective, the study of 2-(2-chloro-5-methylphenyl)-2-methylpropanenitrile has provided insights into reaction mechanisms and catalyst design. Researchers have investigated its behavior under various conditions to optimize synthetic routes and understand its reactivity patterns. These efforts have not only advanced our knowledge of organic chemistry but also paved the way for more efficient and sustainable synthetic processes.

The safety profile of 1314749-31-9 is another critical aspect that has been thoroughly examined. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions, such as temperature control and inert atmosphere requirements, are essential to maintain stability and prevent degradation. Additionally, personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

In conclusion, 2-(2-chloro-5-methylphenyl)-2-methylpropanenitrile (CAS No. 1314749-31-9) represents a fascinating compound with broad utility across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceutical development underscores its importance in modern chemistry. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain a cornerstone in both academic and industrial settings.